3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile
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Description
3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile is a heterocyclic compound featuring a benzonitrile core substituted with a pyrrolidine-containing ethoxy group at the 3-position. This structure combines the electron-withdrawing nitrile group with the hydrophilic pyrrolidinyl-ethoxy moiety, making it a candidate for medicinal chemistry applications, particularly in targeting enzymes or receptors where polar interactions are critical.
Properties
Molecular Formula |
C13H16N2O |
|---|---|
Molecular Weight |
216.28 g/mol |
IUPAC Name |
3-(2-pyrrolidin-1-ylethoxy)benzonitrile |
InChI |
InChI=1S/C13H16N2O/c14-11-12-4-3-5-13(10-12)16-9-8-15-6-1-2-7-15/h3-5,10H,1-2,6-9H2 |
InChI Key |
KXJZANZVXSKUAF-UHFFFAOYSA-N |
Canonical SMILES |
C1CCN(C1)CCOC2=CC=CC(=C2)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile typically involves the reaction of 3-hydroxybenzonitrile with 2-(pyrrolidin-1-yl)ethanol under suitable conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate (K2CO3) and a solvent like dimethylformamide (DMF). The reaction mixture is heated to facilitate the formation of the desired product.
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions
3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the nitrile group to an amine.
Substitution: The ethoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) in the presence of a catalyst are used.
Substitution: Reagents like alkyl halides and acids can be used for substitution reactions.
Major Products Formed
Oxidation: Formation of oxides and carboxylic acids.
Reduction: Formation of primary amines.
Substitution: Formation of various substituted derivatives depending on the reagents used.
Scientific Research Applications
3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-(2-(Pyrrolidin-1-yl)ethoxy)benzonitrile involves its interaction with specific molecular targets. The pyrrolidine ring and benzonitrile moiety can interact with enzymes and receptors, modulating their activity. The compound may also influence various biochemical pathways, leading to its observed effects.
Comparison with Similar Compounds
Structural Analogues with Fluorine Substitutions
Several fluorinated derivatives share structural similarities with the target compound, differing primarily in substitution patterns and electronic properties:
Key Observations :
- Fluorine Impact: Fluorination (e.g., in 5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile) enhances lipophilicity and metabolic stability compared to the non-fluorinated target compound .
- Substitution Position : The 3-position ethoxy group in the target compound contrasts with 2-position substitution in LD-2218, altering steric and electronic interactions with biological targets .
Analogues with Alternative Functional Groups
Other compounds replace the pyrrolidinyl-ethoxy group with distinct moieties, influencing solubility and reactivity:
Key Observations :
- Aminooxy Group: 4-[2-(Aminooxy)ethoxy]benzonitrile is tailored for bioconjugation applications, unlike the target compound’s pyrrolidine-based design .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
